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A comprehensive review of recent studies indicates that newly developed fungicides, including

pydiflumetofen and mefentrifluconazole (Revysol®), demonstrate superior efficacy in managing

critical fungal diseases compared to established commercial standards like boscalid and some

older triazoles. These findings, supported by extensive in vitro and in vivo experimental data,

offer promising new tools for researchers and agricultural professionals in the ongoing battle

against fungal pathogens and the development of fungicide resistance.

This guide provides a detailed comparison of the performance of selected new fungicides

against their commercial counterparts, presenting quantitative data, experimental protocols,

and visual representations of key biological and experimental processes.

Performance Data: A Quantitative Comparison
The efficacy of new fungicides has been rigorously tested against various fungal pathogens.

The following tables summarize the comparative performance data from recent studies.

Table 1: In Vitro Efficacy of Pydiflumetofen against Botrytis cinerea
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Fungicide
Mean EC50
(mg/liter)¹

Pathogen Isolate
Status

Source

Pydiflumetofen 0.06 ± 0.01 (2017)
SDHI-Sensitive &

Resistant
[1][2]

0.07 ± 0.02 (2018) [1][2]

0.05 ± 0.02 (2019) [1][2]

Boscalid - - -

Fluopyram - - [2]

Isopyrazam - - [2]

Benzovindiflupyr - - [2]

¹EC50: The concentration of a fungicide that causes a 50% inhibition of fungal growth. Data

presented as mean ± standard deviation.

Table 2: In Vivo Efficacy of Pydiflumetofen against Gray Mold on Cucumber Leaves

Fungicide
Application Rate
(mg/liter)

Disease Control
Efficacy (%)

Source

Pydiflumetofen 300 80.9 [1][2]

Boscalid 400 42.7 [1][2]

Table 3: Comparative Efficacy of New Postharvest Fungicides against Citrus Green Mold

(Penicillium digitatum)
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Fungicide/Mixture
Application
Concentration
(mg/liter)

Efficacy Remarks Source

Pyrimethanil 1,000 - 1,200

Highest level of green

mold control when

applied 9-21 hours

after inoculation.

[3]

Fludioxonil 1,000 - 1,200

Very high efficacy at

early application

timings.

[3]

Azoxystrobin 1,000 - 1,200

Very high efficacy at

early application

timings.

[3]

Azoxystrobin-

Fludioxonil
500 each

Significantly more

effective than single-

fungicide treatments.

[3]

Imazalil-Pyrimethanil -
Most effective mixture

in controlling decay.
[3]

Experimental Protocols
The following are detailed methodologies for key experiments cited in the performance data.

In Vitro Spore Germination Inhibition Assay
This assay determines the concentration of a fungicide required to inhibit fungal spore

germination.

Isolate Preparation: Single-spore isolates of the target fungus (e.g., Botrytis cinerea) are

cultured on a suitable medium like potato dextrose agar (PDA).[1]

Spore Suspension: Spores are harvested from the culture plates and suspended in a sterile

solution. The concentration of spores is adjusted to a standard level (e.g., 10^5 spores/mL).
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Fungicide Solutions: A series of dilutions of the test fungicide are prepared in a solvent (e.g.,

acetone) and then mixed with the growth medium to achieve the desired final concentrations.

Incubation: A small volume of the spore suspension is added to the fungicide-amended

medium in microtiter plates or on microscope slides. The plates/slides are then incubated

under controlled conditions (temperature and light) conducive to spore germination.

Evaluation: After a set incubation period, the percentage of germinated spores is determined

by microscopic observation. A spore is considered germinated if the germ tube is longer than

the spore's diameter.

Data Analysis: The effective concentration causing 50% inhibition of germination (EC50) is

calculated by probit analysis or logistic regression.[1][2]

In Vivo Fungicide Efficacy Trial on Detached Leaves
This method assesses the protective efficacy of a fungicide on plant tissue.

Plant Material: Healthy, uniform leaves are detached from the host plant (e.g., cucumber).[2]

Fungicide Application: The detached leaves are sprayed with the test fungicide at a specified

concentration until runoff. Control leaves are treated with a blank solution (without the

fungicide).

Inoculation: After the fungicide application has dried, the leaves are inoculated with a spore

suspension of the target pathogen.

Incubation: The inoculated leaves are placed in a humid chamber to maintain high humidity

and incubated under controlled temperature and light conditions to facilitate infection and

disease development.

Disease Assessment: After a specific incubation period, the disease severity is assessed by

measuring the lesion size or the percentage of the leaf area covered by lesions.

Efficacy Calculation: The control efficacy of the fungicide is calculated using the formula:

Efficacy (%) = [(Disease severity in control - Disease severity in treatment) / Disease severity

in control] x 100.[2]
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Visualizing Mechanisms and Workflows
Diagrams created using Graphviz provide a clear visual representation of complex biological

pathways, experimental procedures, and logical frameworks.
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Caption: Mechanism of action for SDHI fungicides.
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Caption: In vitro fungicide screening workflow.
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Caption: Logic of fungicide resistance management.

The Rise of New Chemistries
The development of novel fungicide chemistries is driven by the need to manage fungicide

resistance, which poses a significant threat to global food security.[4][5] Fungicides are

classified into different groups based on their mode of action (MoA) by the Fungicide

Resistance Action Committee (FRAC).[4] The introduction of fungicides with new MoAs is

crucial for effective resistance management strategies, which often involve rotating or mixing

products with different target sites.[4][6]

Pydiflumetofen is a new-generation succinate dehydrogenase inhibitor (SDHI) fungicide (FRAC

Group 7).[1][2] Studies have shown its high efficacy against both sensitive and some SDHI-

resistant strains of Botrytis cinerea, the causal agent of gray mold.[1][2] This suggests that

pydiflumetofen can be a valuable tool in gray mold management programs.
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Revysol® (mefentrifluconazole) is a novel triazole fungicide (FRAC Group 3), also known as a

demethylation inhibitor (DMI).[7][8][9] Its unique molecular structure allows it to effectively

control fungal strains that have developed reduced sensitivity to older azoles.[7][10] Recent

data has highlighted its consistent performance against key cereal diseases like septoria and

rusts.[7]

Benzovindiflupyr is another SDHI fungicide that has demonstrated high effectiveness against a

range of fungal diseases, including rusts and anthracnose.[11][12] Its different mode of action

compared to commonly used strobilurins and triazoles makes it a valuable component in

resistance management programs.[11]

Conclusion
The benchmarking of new fungicides against commercial standards reveals a significant

advancement in the tools available for fungal disease management. New active ingredients like

pydiflumetofen, mefentrifluconazole, and benzovindiflupyr offer improved efficacy, broader

disease spectrums, and in some cases, activity against resistant pathogen populations. The

strategic integration of these new fungicides into integrated pest management (IPM) programs,

guided by a thorough understanding of their mode of action and resistance risk, will be

paramount for sustainable crop protection. Researchers and drug development professionals

are encouraged to utilize the provided data and protocols to further evaluate and optimize the

use of these next-generation fungicidal compounds.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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